4-Phenethylpiperidine hydrochloride
Overview
Description
4-Phenethylpiperidine hydrochloride (4-PPH) is a novel synthetic compound that has recently been developed as a potential therapeutic agent for a variety of clinical applications. 4-PPH is a small molecule that has been studied for its potential to treat pain, inflammation, and other conditions.
Scientific Research Applications
Pharmacological Studies
4-Phenethylpiperidine hydrochloride, under the designation 1-Phenethyl-4-hydroxy-salicylamido-4-methylpiperidine-hydrochloride (S 1592), has been noted for its significant cough suppression in laboratory animals. This compound also exhibits bronchodilating and antianaphylactic properties without affecting gastrointestinal propulsion. Importantly, it does not demonstrate cardiovascular effects, indicating its potential utility in respiratory applications (Duhault, Tisserand, & Régnier, 1976).
Stereochemical Studies and Analgesic Properties
Research into stereochemical aspects of related compounds, such as 3-allyl-1-methyl-4-propionoxypiperidine hydrochloride, contributes to understanding the role of molecular structure in analgesic efficacy. X-ray crystallographic studies reveal that the orientation of phenyl groups in these compounds is key to their interaction with analgesic receptors, although this arrangement alone does not guarantee high potency (Portoghese & Shefter, 1976).
Analgesic Ether Formation
Further exploration into the stereochemistry of diastereoisomeric propionyl esters of similar piperidin-4-ols reveals conversion to analgesic ethers through ethanolysis. This conversion correlates with their analgesic properties, emphasizing the significance of molecular transformations in medicinal applications (Casy, Dewar, & Pascoe, 1983).
Advanced Oxidation Processes in Water Treatment
In the context of environmental science, 4-Chloro-3,5-dimethylphenol (a compound related to this compound) has been examined for its removal via UV and UV/persulfate advanced oxidation processes. This study is crucial for understanding the degradation of antimicrobial compounds in municipal wastewater and their potential toxicity in aquatic environments (Li et al., 2020).
Synthesis and Characterization for Drug Development
Research on 4-Methylenepiperidine hydrochloride, a structurally related compound, offers insights into large-scale synthesis processes. Such studies are vital for developing efficient, cost-effective, and environmentally friendly methods for producing key pharmaceutical intermediates (Chen et al., 2019).
Safety and Hazards
properties
IUPAC Name |
4-(2-phenylethyl)piperidine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19N.ClH/c1-2-4-12(5-3-1)6-7-13-8-10-14-11-9-13;/h1-5,13-14H,6-11H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LSQATMKHORVIFV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1CCC2=CC=CC=C2.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20ClN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00628889 |
Source
|
| Record name | 4-(2-Phenylethyl)piperidine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00628889 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
225.76 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
142628-88-4 |
Source
|
| Record name | 4-(2-Phenylethyl)piperidine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00628889 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-(2-Phenylethyl)piperidine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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